Cas no 61415-69-8 (Benzoic acid, 2-(3,4-dimethylbenzoyl)-5-nitro-)

• Product Name: Benzoic acid, 2-(3,4-dimethylbenzoyl)-5-nitro-
• CAS No: 61415-69-8
• MF: C₁₆H₁₃NO₅
• MW: 299.278124570847
• CID: 480327
• PubChem ID: 12307086
• Update Time: 2025-04-19

Benzoic acid, 2-(3,4-dimethylbenzoyl)-5-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-(3,4-dimethylbenzoyl)-5-nitro-
• 2-(3,4-dimethylbenzoyl)-5-nitrobenzoic acid
• 61415-69-8
• DTXSID20486847

• Inchi： 1S/C16H13NO5/c1-9-3-4-11(7-10(9)2)15(18)13-6-5-12(17(21)22)8-14(13)16(19)20/h3-8H,1-2H3,(H,19,20)
• InChI Key： BFIIDBULRZRMDB-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1C(=O)O)[N+](=O)[O-])C1C=CC(C)=C(C)C=1

Computed Properties

• Exact Mass: 299.07939
• Monoisotopic Mass: 299.07937252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 100Ų

Experimental Properties

• PSA: 97.51